Cas no 2680734-63-6 (2-(tert-butoxy)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: 2-(tert-butoxy)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2680734-63-6
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• CID: 5648424
• PubChem ID: 165913909
• Update Time: 2025-05-25

2-(tert-butoxy)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28277866
• 2680734-63-6
• 2-(tert-butoxy)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• 2-(tert-butoxy)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C11H19NO5/c1-5-6-16-10(15)12-7-8(9(13)14)17-11(2,3)4/h5,8H,1,6-7H2,2-4H3,(H,12,15)(H,13,14)
• InChI Key： FLCJLOJWLVMVBI-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)CNC(=O)OCC=C)C(C)(C)C

Computed Properties

• Exact Mass: 245.12632271g/mol
• Monoisotopic Mass: 245.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(tert-butoxy)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

Comprehensive Analysis of 2-(tert-butoxy)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2680734-63-6)

In the ever-evolving field of organic chemistry, 2-(tert-butoxy)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2680734-63-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its tert-butoxy and prop-2-en-1-yloxy carbonylamino functional groups, is a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules. Its molecular framework makes it a promising candidate for pharmaceutical intermediates, polymer chemistry, and material science.

The CAS No. 2680734-63-6 identifier is crucial for researchers seeking precise chemical data, as it ensures unambiguous identification across databases. Recent trends in scientific literature highlight a growing curiosity about N-functionalized amino acid derivatives, a category to which this compound belongs. Users frequently search for terms like "synthesis of tert-butoxy amino acids" or "applications of allyloxy carbonylamino compounds," reflecting the demand for specialized knowledge in this niche. The compound's versatility aligns with current interests in green chemistry and sustainable synthesis, as researchers aim to minimize environmental impact while maximizing efficiency.

From a structural perspective, the presence of both tert-butoxy and allyloxy carbonylamino groups in 2-(tert-butoxy)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid offers unique reactivity patterns. The tert-butoxy moiety provides steric hindrance, which can influence reaction selectivity, while the allyloxy carbonylamino group introduces opportunities for further functionalization via click chemistry or polymerization. Such features are highly relevant to researchers investigating peptide mimetics or biodegradable polymers, two areas experiencing rapid growth due to advancements in drug delivery and eco-friendly materials.

In the context of pharmaceutical research, this compound's potential as a building block for prodrugs has been explored. Prodrug strategies often leverage protective groups like tert-butoxy to enhance bioavailability or target-specific release. Searches for "amino acid prodrug design" or "controlled release carbonylamino derivatives" underscore the intersection of this compound with cutting-edge therapeutic development. Additionally, its applicability in polymer science is evident from queries such as "allyl-functionalized monomers for photopolymerization," a technique widely used in 3D printing and coatings.

The synthesis of 2-(tert-butoxy)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid typically involves multi-step protocols, including protection-deprotection strategies and carbamate formation. These methods align with the broader trend of modular synthesis, where researchers prioritize scalability and reproducibility. Notably, the compound's CAS No. 2680734-63-6 is often cross-referenced in patents related to specialty chemicals and high-performance materials, further emphasizing its industrial relevance.

As the scientific community continues to explore functionalized amino acids, compounds like 2-(tert-butoxy)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid will remain at the forefront of innovation. Its compatibility with bioconjugation techniques and catalyzed transformations positions it as a valuable tool for interdisciplinary research. For those seeking deeper insights, resources on "advanced organic synthesis" or "applications of carbamate derivatives" provide excellent starting points. This compound exemplifies how molecular design can address contemporary challenges in chemistry and beyond.